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Introduction

TINUVIN®-1130 is a liquid benzotriazole UV absorber designed to protect light-sensitive
formulations from the degrading effects of ultraviolet radiation.[1][2] Its primary function is to
absorb harmful UV light and dissipate it as thermal energy, thereby preventing the photo-
oxidation of the material it is incorporated into.[3] It is widely used in coatings, plastics,
adhesives, and sealants to prevent discoloration, gloss reduction, cracking, and loss of
mechanical properties upon UV exposure.[1][4] For optimal performance and cost-
effectiveness, it is crucial to determine the ideal concentration of TINUVIN®-1130 for each
specific formulation. This document provides detailed protocols for a systematic approach to
identifying this optimal concentration.

TINUVIN®-1130 is often used in conjunction with a Hindered Amine Light Stabilizer (HALS) to
achieve a synergistic protective effect.[5][6] While TINUVIN®-1130 absorbs UV radiation,
HALS act as radical scavengers, neutralizing free radicals that may form despite the presence
of the UV absorber.[7] This dual approach provides comprehensive protection against light-
induced degradation.

Experimental Design: Concentration Ladder Study
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The core of this protocol is a concentration ladder study, where a series of formulations with
varying concentrations of TINUVIN®-1130 are prepared and subjected to accelerated
weathering. The performance of each formulation is then evaluated based on key physical and
aesthetic properties.

Materials and Equipment

e TINUVIN®-1130
e Hindered Amine Light Stabilizer (HALS) (e.g., TINUVIN® 292)
o Base Formulation: The coating, plastic, or adhesive system to be stabilized.

» Substrate Panels: Appropriate for the formulation (e.g., steel panels for coatings, polymer
plaques for plastics).

o Film Applicator: For consistent and uniform coating application.

o Accelerated Weathering Chamber: Equipped with UVA-340 fluorescent lamps (as specified
in ASTM G154).[1][8]

e Spectrophotometer/Colorimeter: For measuring color change (AE*).
o Gloss Meter: For measuring gloss retention.
e Analytical Balance

e Mixing Equipment

Formulation Preparation

A concentration ladder should be prepared to evaluate the efficacy of TINUVIN®-1130. The
following table provides an example of a typical concentration range for a coating formulation. It
is recommended to also include a formulation with a HALS to assess the synergistic effect.

Table 1: Example Concentration Ladder for TINUVIN®-1130 in a Coating Formulation
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HALS (e.g.,
TINUVIN®-1130 (% .
. . TINUVIN® 292) (% Base Formulation
Formulation ID w/w on resin .
. w/w on resin (% wiw)
solids) .
solids)
F-Control 0.0 0.0 100
F-T1130-1 0.5 0.0 99.5
F-T1130-2 1.0 0.0 99.0
F-T1130-3 2.0 0.0 98.0
F-T1130-4 3.0 0.0 97.0
F-Synergy-1 1.0 0.5 98.5
F-Synergy-2 2.0 1.0 97.0

Experimental Protocols
Sample Preparation Protocol

e Formulation Blending:

o Accurately weigh the components of the base formulation.

o Under constant agitation, add the specified amount of TINUVIN®-1130 and/or HALS to the
base formulation. For water-borne systems, TINUVIN®-1130 can be pre-diluted with a

water-miscible solvent to aid incorporation.

o Continue mixing until a homogeneous mixture is achieved.

e Substrate Application (for Coatings):

o Prepare the substrate panels by cleaning and degreasing them according to standard

procedures.

o Apply the formulated coating to the substrate panels using a film applicator to ensure a

consistent and uniform dry film thickness.
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o Allow the coated panels to cure according to the manufacturer's recommendations.

e Initial Property Measurement:

o Before weathering, measure the initial color (Lab* values) and gloss (at 20°, 60°, and/or
85° angles) of each prepared sample. These will serve as the baseline for performance
evaluation.

Accelerated Weathering Protocol (ASTM G154)

o Chamber Setup:
o Set up the accelerated weathering chamber with UVA-340 fluorescent lamps.

o Program the chamber to run a suitable cycle, such as ASTM G154 Cycle 1: 8 hours of UV
exposure at 60°C followed by 4 hours of condensation at 50°C.[8]

e Sample Exposure:
o Mount the prepared samples in the weathering chamber.

o Initiate the weathering test and run for a predetermined duration (e.g., 500, 1000, 1500,
and 2000 hours).

o Periodic Evaluation:

o At specified intervals (e.g., every 500 hours), remove the samples from the chamber for
evaluation.

o Measure the color and gloss of each sample as described in the following protocols.

Performance Evaluation Protocols

» Calibrate the spectrophotometer/colorimeter according to the manufacturer's instructions.
e Measure the L, a, and b* values of each weathered sample.

o Calculate the total color difference (AE) using the following formula: AE = [(AL)\? + (Aa)\? +
(Ab)\2]™z where AL, Aa, and Ab are the differences between the initial and weathered color
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values.

o Calibrate the gloss meter at the desired angle(s) (typically 60° for semi-gloss and 20° for
high-gloss finishes).

e Measure the gloss of each weathered sample.

o Calculate the percent gloss retention using the following formula: % Gloss Retention =
(Gloss_weathered / Gloss_initial) * 100

Data Presentation and Interpretation

The collected data should be organized into tables for clear comparison of the performance of
each formulation at different weathering intervals.

Table 2: Example Data for Color Change (AE*) after Accelerated Weathering

Formulation ID 500 hours 1000 hours 1500 hours 2000 hours
F-Control 35 7.2 12.8 18.5
F-T1130-1 2.1 4.5 8.1 11.9
F-T1130-2 1.2 25 4.8 7.3
F-T1130-3 0.8 1.6 3.0 4.5
F-T1130-4 0.7 1.5 2.8 4.2
F-Synergy-1 0.9 1.8 3.5 51
F-Synergy-2 0.5 1.0 1.9 2.8

Table 3: Example Data for Percent Gloss Retention (60°) after Accelerated Weathering
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Formulation ID 500 hours 1000 hours 1500 hours 2000 hours
F-Control 75 52 31 15
F-T1130-1 85 68 50 35
F-T1130-2 92 81 69 58
F-T1130-3 96 89 80 72
F-T1130-4 97 a0 82 75
F-Synergy-1 95 88 78 69
F-Synergy-2 98 94 88 83
Interpretation:

The optimal concentration of TINUVIN®-1130 is the level at which a plateau in performance is
observed, beyond which further addition of the UV absorber does not provide a significant
improvement in stability. The data should also be analyzed to determine if the addition of a
HALS provides a cost-effective synergistic improvement in performance.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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